Cas no 2171730-15-5 (3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazole-5-amidooxolane-2-carboxylic acid)

• Product Name: 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazole-5-amidooxolane-2-carboxylic acid
• CAS No: 2171730-15-5
• MF: C₂₅H₂₄N₄O₆
• MW: 476.481266021729
• CID: 6036553
• PubChem ID: 165571309
• Update Time: 2025-10-28

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazole-5-amidooxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazole-5-amidooxolane-2-carboxylic acid
• 3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrazole-5-amido]oxolane-2-carboxylic acid
• EN300-1563474
• 2171730-15-5

• Inchi： 1S/C25H24N4O6/c1-29-21(23(30)27-19-10-11-34-22(19)24(31)32)20(12-26-29)28-25(33)35-13-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-9,12,18-19,22H,10-11,13H2,1H3,(H,27,30)(H,28,33)(H,31,32)
• InChI Key： IGTAFNHHZUWBAC-UHFFFAOYSA-N
• SMILES： O1CCC(C1C(=O)O)NC(C1=C(C=NN1C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 476.16958450g/mol
• Monoisotopic Mass: 476.16958450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 789
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 132Ų

Additional information on 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazole-5-amidooxolane-2-carboxylic acid

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazole-5-amidooxolane-2-carboxylic acid

The compound with CAS No. 2171730-15-5, known as 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazole-5-amidooxolane-2-carboxylic acid, is a highly specialized organic compound with significant applications in the field of chemical synthesis and drug development. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a pyrazole ring, and an amidooxolane moiety. The presence of these functional groups makes it a versatile building block in organic chemistry.

Recent studies have highlighted the importance of this compound in peptide synthesis, where the Fmoc group serves as a protective group for amino acids. The Fmoc group is particularly advantageous due to its stability under basic conditions and its ability to be removed under acidic conditions, making it ideal for solid-phase peptide synthesis (SPPS). The pyrazole ring, on the other hand, contributes to the compound's ability to act as a ligand in transition metal-catalyzed reactions, enhancing its utility in catalytic processes.

The amidooxolane moiety in this compound plays a crucial role in stabilizing reactive intermediates during synthesis. This feature has been leveraged in the development of new synthetic routes for complex molecules, including those with biological activity. Recent research has demonstrated that this compound can be used as a precursor for the synthesis of bioactive compounds, such as kinase inhibitors and other therapeutic agents.

In terms of synthesis, this compound is typically prepared through a multi-step process involving the coupling of the Fmoc group with the pyrazole derivative. The reaction conditions are carefully optimized to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to improve the efficiency of its production.

The applications of this compound extend beyond peptide synthesis. It has been utilized in the development of novel materials, including polymers and nanoparticles, due to its unique structural properties. Recent advancements in materials science have explored its potential as a building block for creating stimuli-responsive materials, which can change their properties in response to external stimuli such as temperature or pH.

From an environmental perspective, the synthesis and use of this compound are closely monitored to ensure compliance with green chemistry principles. Researchers are actively exploring ways to minimize waste and improve the sustainability of its production processes. This includes the use of recyclable catalysts and solvents, as well as the development of atom-efficient reaction pathways.

In conclusion, 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazole-5-amidooxolane-2-carboxylic acid is a versatile and valuable compound with wide-ranging applications in organic synthesis, drug discovery, and materials science. Its unique structure and functional groups make it an essential tool for chemists and researchers working at the forefront of these fields. As research continues to uncover new applications and improve synthetic methods, this compound will undoubtedly remain a key player in advancing chemical science.